2-Chloro-5-sec-hexadecylhydroquinone

• CAS RN: 137193-60-3
• Molecular Formula: C22H37ClO2
• Molecular Weight: 369.0 g/mol
• IUPAC Name: 2-chloro-5-hexadecan-2-ylbenzene-1,4-diol
• InChI: InChI=1S/C22H37ClO2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-18(2)19-16-22(25)20(23)17-21(19)24/h16-18,24-25H,3-15H2,1-2H3
• InChI Key: BCSYCAJWKGGPRY-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCCCC(C)C1=CC(=C(C=C1O)Cl)O

Description

2-Chloro-5-sec-hexadecylhydroquinone is a useful research compound. Its molecular formula is C22H37ClO2 and its molecular weight is 369.0 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

33.5 g (0.1 mol)of 2-sec-hexadecylhydroquinone was dissolved in 300 ml of methylene chloride and to a resulting solution was added dropwise 8.1 ml (0.1 mol) of sulfuryl chloride with stirring at room temperature over a period of 30 minutes. After stirring for 6 hours at room temperature, the reaction mixture was allowed to stand overnight and extracted with ethyl acetate. The extract was washed three times with a 5% aqueous solution of sodium chloride, dried over magnesium sulfate, and concentrated. The residue was purified by column chromatography (solvent: chloroform) to obtain 27 g of the desired 2-chloro-5-sec-hexadecylhydroquinone as the light from oily product. The structure thereof was confirmed by NMR and mass spectra.